Cas no 1598168-75-2 (8-bromo-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepine-1,1-dione)
8-Bromo-2,3,4,5-tetrahydro-1λ⁶,5-benzothiazepine-1,1-dione is a brominated derivative of the benzothiazepine class, characterized by its sulfone functional group and saturated heterocyclic ring structure. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a synthetic intermediate or pharmacophore scaffold. The bromine substituent enhances reactivity for further functionalization, while the rigid benzothiazepine core offers structural diversity for drug discovery. Its sulfone moiety may contribute to improved metabolic stability and binding affinity in target interactions. The compound's well-defined molecular architecture makes it suitable for structure-activity relationship studies, particularly in CNS or cardiovascular therapeutic applications. Proper handling is advised due to potential reactivity of the bromine and sulfone groups.
1598168-75-2 structure
Product Name:8-bromo-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepine-1,1-dione
CAS No:1598168-75-2
MF:C9H10BrNO2S
MW:276.150200366974
MDL:MFCD30500228
CID:5181055
PubChem ID:22956873
Update Time:2025-06-07
8-bromo-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepine-1,1-dione Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Benzothiazepine, 8-bromo-2,3,4,5-tetrahydro-, 1,1-dioxide
- 8-bromo-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepine-1,1-dione
-
- MDL: MFCD30500228
- Inchi: 1S/C9H10BrNO2S/c10-7-2-3-8-9(6-7)14(12,13)5-1-4-11-8/h2-3,6,11H,1,4-5H2
- InChI Key: KEQUMIOHCIZCEH-UHFFFAOYSA-N
- SMILES: S1(=O)(=O)C2=CC(Br)=CC=C2NCCC1
8-bromo-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepine-1,1-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-339256-0.05g |
8-bromo-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepine-1,1-dione |
1598168-75-2 | 95.0% | 0.05g |
$768.0 | 2025-03-18 | |
| Enamine | EN300-339256-0.1g |
8-bromo-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepine-1,1-dione |
1598168-75-2 | 95.0% | 0.1g |
$804.0 | 2025-03-18 | |
| Enamine | EN300-339256-0.25g |
8-bromo-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepine-1,1-dione |
1598168-75-2 | 95.0% | 0.25g |
$840.0 | 2025-03-18 | |
| Enamine | EN300-339256-0.5g |
8-bromo-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepine-1,1-dione |
1598168-75-2 | 95.0% | 0.5g |
$877.0 | 2025-03-18 | |
| Enamine | EN300-339256-1.0g |
8-bromo-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepine-1,1-dione |
1598168-75-2 | 95.0% | 1.0g |
$914.0 | 2025-03-18 | |
| Enamine | EN300-339256-2.5g |
8-bromo-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepine-1,1-dione |
1598168-75-2 | 95.0% | 2.5g |
$1791.0 | 2025-03-18 | |
| Enamine | EN300-339256-5.0g |
8-bromo-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepine-1,1-dione |
1598168-75-2 | 95.0% | 5.0g |
$2650.0 | 2025-03-18 | |
| Enamine | EN300-339256-10.0g |
8-bromo-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepine-1,1-dione |
1598168-75-2 | 95.0% | 10.0g |
$3929.0 | 2025-03-18 | |
| Enamine | EN300-339256-1g |
8-bromo-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepine-1,1-dione |
1598168-75-2 | 1g |
$914.0 | 2023-09-03 | ||
| Enamine | EN300-339256-5g |
8-bromo-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepine-1,1-dione |
1598168-75-2 | 5g |
$2650.0 | 2023-09-03 |
8-bromo-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepine-1,1-dione Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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